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Compound of Interest

Compound Name:
(R)-4-Methyl-piperazine-2-

carboxylic acid

Cat. No.: B13015313

Get Quote

Executive Summary
Compound: (R)-4-Methyl-piperazine-2-carboxylic acid (CAS: 2165618-14-2 / 721876-16-0)

Molecular Formula: C₆H₁₂N₂O₂ | Precursor Ion [M+H]⁺:m/z 145.09 Primary Application: Chiral

building block for drug synthesis; metabolite tracking of piperazine-based pharmaceuticals.

This guide compares the mass spectrometric behavior of (R)-4-Methyl-piperazine-2-
carboxylic acid against its structural analogs (e.g., Piperazine-2-carboxylic acid). It focuses on

the mechanistic fragmentation pathways essential for developing sensitive Multiple Reaction

Monitoring (MRM) assays.

Key Findings
Dominant Pathway: The primary fragmentation channel is the neutral loss of CO₂ (44 Da),

generating a stable N-methylpiperazine product ion (m/z 101).

Differentiation: Unlike its des-methyl analog (m/z 131), the 4-methyl derivative retains the

tertiary amine charge stabilization, altering the optimal Collision Energy (CE) required for

secondary fragmentation.
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Chiral Note: While MS/MS is achiral, the fragmentation kinetics described here apply equally

to the (S)-enantiomer; chiral differentiation requires upstream chromatographic separation.

Experimental Configuration
To replicate the fragmentation patterns described, the following LC-MS conditions are

recommended. These parameters ensure efficient ionization and stable transmission of the

polar zwitterionic precursor.

Parameter Recommended Setting Rationale

Ionization Source ESI (Positive Mode)

The basic secondary and

tertiary amines protonate

readily ([M+H]⁺).

Column Phase HILIC or C18-Polar Embedded

High polarity of the amino acid

moiety requires HILIC for

retention; standard C18 leads

to elution in void volume.

Mobile Phase A
10 mM Ammonium Formate

(pH 3.0)

Acidic pH suppresses

carboxylic acid ionization,

improving retention and ESI

efficiency.

Mobile Phase B Acetonitrile Standard organic modifier.

Cone Voltage 20–30 V

Moderate voltage prevents in-

source decarboxylation (loss of

CO₂) before the quadrupole.

Collision Gas Argon (1.5–3.0 mTorr)

Efficient thermalization for CID

(Collision Induced

Dissociation).

Fragmentation Mechanism Analysis
The fragmentation of (R)-4-Methyl-piperazine-2-carboxylic acid follows a distinct

"Decarboxylation-Ring Opening" pathway.
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Primary Transition (Quantifier)
Transition:m/z 145.1

101.1

Mechanism: Neutral loss of Carbon Dioxide (CO₂).

Chemistry: The protonated precursor undergoes inductive cleavage at the C2 position. The

carboxylic acid group is lost as neutral CO₂, leaving the cyclic amine (1-methylpiperazine

ion) at m/z 101.

Stability: This is the most abundant transition, ideal for Quantification (Quant) traces due to

high intensity.

Secondary Transitions (Qualifier)
Transition:m/z 145.1

58.1

Mechanism: Retro-Diels-Alder (RDA) type ring cleavage.

Chemistry: The m/z 101 intermediate undergoes ring opening. The N-methylated fragment

(C₃H₈N⁺) forms m/z 58, while the ethylene bridge is lost.

Utility: Used for Qualification (Qual) to confirm structural identity, as m/z 101 is common to

many piperazine metabolites.

Mechanistic Pathway Diagram
The following Graphviz diagram illustrates the stepwise degradation of the parent molecule.
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Figure 1: Proposed ESI-MS/MS fragmentation pathway of (R)-4-Methyl-piperazine-2-carboxylic acid.

(R)-4-Methyl-piperazine-2-carboxylic acid
[M+H]+ m/z 145

1-Methylpiperazine Ion
[M+H-CO2]+ m/z 101

Neutral Loss: CO2 (-44 Da)
Collision Energy: 15-20 eV

Iminium Ion (Ring Open)
m/z 58

Ring Cleavage (RDA)
Collision Energy: 25-35 eV

Ethylene Fragment
m/z 44

Secondary Loss

Click to download full resolution via product page

Comparative Analysis: Methylated vs. Des-Methyl
Analogs
This section contrasts (R)-4-Methyl-piperazine-2-carboxylic acid with its direct precursor,

Piperazine-2-carboxylic acid. This comparison is critical for distinguishing metabolic

methylation products.
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Feature
(R)-4-Methyl-piperazine-2-
COOH

Piperazine-2-COOH (Des-
methyl)

Precursor Ion m/z 145.1 m/z 131.1

Primary Fragment m/z 101 (N-Methylpiperazine) m/z 87 (Piperazine)

Delta Mass -44 Da (CO₂) -44 Da (CO₂)

Secondary Fragment
m/z 58 (Methyl-stabilized

iminium)
m/z 44 (Unsubstituted iminium)

Collision Energy (CE)

Higher Requirement. The

tertiary amine (N-CH₃)

stabilizes the ring charge,

requiring ~5-10% higher CE for

ring opening compared to the

secondary amine.

Lower Requirement. The

secondary amine ring opens

more readily after

decarboxylation.

Chromatography

Lower Polarity. Methyl group

increases lipophilicity. Retains

longer on C18 than the des-

methyl form.

Higher Polarity. Elutes earlier

on C18; requires high-aqueous

conditions or HILIC.

Diagnostic Differentiation
To distinguish the 4-Methyl isomer from the 1-Methyl isomer (a potential positional isomer):

4-Methyl Isomer: Produces a dominant m/z 58 fragment (CH₂=N⁺(CH₃)-CH₂).

1-Methyl Isomer: The methyl is on the nitrogen adjacent to the carboxyl group.

Decarboxylation is sterically and electronically influenced, often yielding a different ratio of

m/z 101 to m/z 70 fragments.

Retention Time: The 1-Methyl isomer typically elutes slightly later than the 4-Methyl isomer

on HILIC columns due to shielding of the basic nitrogen.

Method Optimization Protocol
To validate this method in your laboratory, follow this self-validating optimization workflow:
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Precursor Scan: Infuse the standard (1 µg/mL) and scan m/z 100–200. Confirm the base

peak is m/z 145.1. If m/z 167 (Na⁺ adduct) is dominant, switch mobile phase buffer to

Ammonium Formate.

Product Ion Scan: Select m/z 145.1 and ramp Collision Energy from 10 to 40 eV.

Breakdown Curve Generation:

Plot Intensity vs. CE for m/z 101 and m/z 58.

Optimal CE (Quant): Select the energy where m/z 101 peaks (typically ~15-18 eV).

Optimal CE (Qual): Select the energy where m/z 58 is ~30% of the base peak (typically

~25-30 eV).

Crosstalk Check: Inject a blank sample immediately after a high-concentration standard to

ensure no memory effect, which is common with sticky zwitterionic piperazines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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